3-Methyl-2-(propan-2-yl)pyridine

• CAS No.: 72693-04-0
• Molecular Formula: C9H13N
• Molecular Weight: 135.21 g/mol
• IUPAC Name: 3-methyl-2-propan-2-ylpyridine
• InChI: InChI=1S/C9H13N/c1-7(2)9-8(3)5-4-6-10-9/h4-7H,1-3H3
• InChI Key: HJKBDBLPTFAXDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)C(C)C

Description

3-Methyl-2-(propan-2-yl)pyridine is a heterocyclic organic compound with a pyridine ring substituted with a methyl group at the third position and an isopropyl group at the second position

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-2-(propan-2-yl)pyridine can be achieved through several methods. One common approach involves the alkylation of 2-methylpyridine with isopropyl halides under basic conditions. Another method includes the use of Suzuki–Miyaura coupling reactions, where boron reagents are employed to facilitate the formation of the desired carbon-carbon bonds .

Industrial Production Methods

Industrial production of this compound typically involves large-scale chemical processes that ensure high yield and purity. These methods often utilize continuous flow reactors and optimized reaction conditions to maximize efficiency and minimize waste.

Chemical Reactions Analysis

Types of Reactions

3-Methyl-2-(propan-2-yl)pyridine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding pyridine N-oxides.

Reduction: Reduction reactions can convert it into different hydrogenated derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce various functional groups onto the pyridine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Catalytic hydrogenation using palladium or nickel catalysts is often employed.

Substitution: Reagents such as halogens, alkyl halides, and organometallic compounds are used under appropriate conditions.

Major Products

The major products formed from these reactions include pyridine N-oxides, hydrogenated pyridine derivatives, and various substituted pyridines.

Scientific Research Applications

3-Methyl-2-(propan-2-yl)pyridine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: This compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of agrochemicals, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Methyl-2-(propan-2-yl)pyridine involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

2-Methylpyridine: Similar structure but lacks the isopropyl group.

3-Methylpyridine: Similar structure but lacks the isopropyl group.

2-Isopropylpyridine: Similar structure but lacks the methyl group.

Uniqueness

3-Methyl-2-(propan-2-yl)pyridine is unique due to the presence of both the methyl and isopropyl groups on the pyridine ring. This unique substitution pattern can influence its chemical reactivity and biological activity, making it distinct from other similar compounds .